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Compound of Interest

Compound Name: (6R)-FR054

Cat. No.: B1673998 Get Quote

Technical Support Center: (6R)-FR054
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with (6R)-
FR054.

Frequently Asked Questions (FAQs)
Q1: What is (6R)-FR054 and how does it differ from FR054?

A1: (6R)-FR054 is the 6R-isomer of FR054. It is important to note that (6R)-FR054 is

considered a less active isomer. The more biologically active form is the 6S-isomer (CAS#

35954-65-5), which is often referred to simply as FR054.[1][2] Both compounds are inhibitors of

the enzyme phosphoglucomutase 3 (PGM3), which is a key component of the Hexosamine

Biosynthetic Pathway (HBP).[2][3][4]

Q2: What is the mechanism of action of FR054?

A2: FR054 inhibits PGM3, leading to a reduction in cellular levels of UDP-N-acetylglucosamine

(UDP-GlcNAc). This disruption of the HBP affects both N- and O-glycosylation of proteins.[1][3]

In cancer cells, this can lead to endoplasmic reticulum (ER) stress, an increase in reactive

oxygen species (ROS), and ultimately, apoptotic cell death.[3][4]

Q3: What is the physical appearance of (6R)-FR054?
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A3: (6R)-FR054 is typically a semi-solid, waxy, or viscous solid that can range in color from

colorless to light yellow.[5][1]

Q4: How should I store (6R)-FR054?

A4: For long-term storage, (6R)-FR054 should be kept at -20°C for months to years. For short-

term storage (days to weeks), it can be stored at 0-4°C in a dry, dark environment.[5][2] Stock

solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3][6] It is

recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[3][6]

Solubility and Vehicle Preparation
Solubility Data
The following table summarizes the solubility of FR054. This data is for the active 6S-isomer,

but it is anticipated that the solubility of the (6R)-FR054 isomer is comparable.

Solvent/Vehicle Solubility Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (303.67 mM)
Ultrasonic assistance is

needed for dissolution.[4]

Ethanol
High (often supplied as a 100

mg/mL solution)

While some vendors supply it

in an ethanol solution,

quantitative data for dissolving

the solid form is not readily

available.[1]

Vehicle Formulations

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.59 mM)

Results in a clear solution.[1]

[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.59 mM)
Results in a clear solution.[1]

[3]

15% Cremophor EL, 85%

Saline
25 mg/mL (75.92 mM)

Requires sonication; results in

a clear solution.[4]

50% PEG300, 50% Saline 25 mg/mL (75.92 mM)
Requires sonication; results in

a clear solution.[4]
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Experimental Protocols: Vehicle Preparation
Protocol 1: DMSO, PEG300, Tween-80, and Saline Vehicle

This protocol is for preparing a working solution with a final concentration of ≥ 2.5 mg/mL.[1][3]

Example for preparing 1 mL of working solution:

Prepare a 25 mg/mL stock solution of (6R)-FR054 in DMSO.

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of the 25 mg/mL (6R)-FR054 DMSO stock solution and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the total volume to 1 mL. Mix until a clear solution is achieved.

Protocol 2: DMSO and Corn Oil Vehicle

This protocol is also for preparing a working solution with a final concentration of ≥ 2.5 mg/mL.

[1][3]

Example for preparing 1 mL of working solution:

Prepare a 25 mg/mL stock solution of (6R)-FR054 in DMSO.

In a sterile tube, add 900 µL of corn oil.

To the corn oil, add 100 µL of the 25 mg/mL (6R)-FR054 DMSO stock solution.

Mix thoroughly until a clear solution is obtained.
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Issue Possible Cause Recommended Solution

Precipitation or phase

separation during vehicle

preparation.

Incomplete dissolution or poor

mixing of components.

Use gentle heating and/or

sonication to aid in the

dissolution process.[3] Ensure

each solvent is added

sequentially and mixed

thoroughly before adding the

next.[1]

Compound appears as a waxy

solid and is difficult to weigh.

This is the expected physical

state of the compound.

Allow the compound to

equilibrate to room

temperature before opening

the vial. Use a spatula to

carefully transfer the desired

amount for weighing.

Inconsistent experimental

results.

Repeated freeze-thaw cycles

of the stock solution leading to

degradation.

Aliquot the stock solution into

single-use volumes after

preparation to prevent

degradation from repeated

temperature changes.[3][6]

Toxicity observed in cell-based

assays.

The concentration of the

solvent (e.g., DMSO) in the

final working solution is too

high.

Ensure the final concentration

of DMSO in the cell culture

medium is non-toxic to the

cells, typically below 0.5%.

Visualizations
Experimental Workflow for Vehicle Preparation (Protocol
1)
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Initial Components

Preparation Steps

Final Product

25 mg/mL (6R)-FR054 in DMSO

Add 100 µL of (6R)-FR054/DMSO stock to 400 µL PEG300

PEG300 Tween-80

Add 50 µL Tween-80

Saline

Add 450 µL Saline

Mix thoroughly

Mix until uniform

Mix to a clear solution

1 mL of ≥ 2.5 mg/mL (6R)-FR054 Working Solution

Click to download full resolution via product page

Workflow for preparing (6R)-FR054 in a multi-component vehicle.
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Conceptual Signaling Pathway of FR054 Action
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Mechanism of (6R)-FR054 inducing apoptosis in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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